Cas no 2034292-62-9 (2-bromo-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide)

• Product Name: 2-bromo-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide
• CAS No: 2034292-62-9
• MF: C₁₅H₁₆BrN₃O₂S
• MW: 382.275441169739
• CID: 6278038
• PubChem ID: 119104790
• Update Time: 2025-05-20

2-bromo-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide
• 2034292-62-9
• 2-bromo-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
• F6559-1982
• 2-bromo-N-[[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• AKOS026704131
• 2-bromo-N-((3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide

• Inchi： 1S/C15H16BrN3O2S/c16-12-4-2-1-3-11(12)15(20)17-9-13-18-14(19-21-13)10-5-7-22-8-6-10/h1-4,10H,5-9H2,(H,17,20)
• InChI Key： UYZIHVICHFIBGJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NCC1=NC(C2CCSCC2)=NO1)=O

Computed Properties

• Exact Mass: 381.01466g/mol
• Monoisotopic Mass: 381.01466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.3Ų

Additional information on 2-bromo-N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide

Compound CAS No. 2034292-62-9: 2-Bromo-N-{3-(Thian-4-yl)-1,2,4-Oxadiazol-5-ylmethyl}Benzamide

The compound 2-Bromo-N-{3-(Thian-4-yl)-1,2,4-Oxadiazol-5-ylmethyl}Benzamide (CAS No. 2034292-62-9) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom attached to a benzene ring and a thian ring fused with an oxadiazole moiety. The combination of these structural elements contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of oxadiazole and thian derivatives in medicinal chemistry due to their ability to modulate biological activities such as anti-inflammatory, antifungal, and anticancer properties. The presence of the bromine atom further enhances the compound's reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have also explored the use of this compound in the development of novel drug delivery systems, where its structural flexibility plays a crucial role.

The synthesis of CAS No. 2034292-62-9 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent introduction of the thian moiety via sulfur-based coupling reactions. The bromination step is carefully controlled to ensure high purity and yield. This compound's synthesis has been optimized in recent years, with advancements in catalysts and reaction conditions significantly improving its production efficiency.

In terms of biological applications, Thian-containing compounds have shown promising results in targeting specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that this compound exhibits selective inhibition against certain kinases, making it a potential candidate for anticancer drug development. Additionally, its ability to penetrate cellular membranes efficiently suggests its utility in delivering therapeutic agents to specific cellular compartments.

The structural versatility of CAS No. 2034292-62-9 also makes it an attractive candidate for materials science applications. Its aromatic system and heterocyclic rings contribute to its electronic properties, which are being explored for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and stability under various environmental conditions.

In conclusion, CAS No. 2034292-62-9, or Thian-containing Oxadiazole Benzamide, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for future research and development efforts.